Cas no 2229488-10-0 (tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate
• CAS No: 2229488-10-0
• MF: C₁₇H₂₁NO₆
• MW: 335.35174536705
• CID: 6595286
• PubChem ID: 165651590
• Update Time: 2025-06-13

tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate
• 2229488-10-0
• tert-butyl N-[2-(2,6-dioxooxan-4-yl)-4-methoxyphenyl]carbamate
• EN300-1889086

• Inchi： 1S/C17H21NO6/c1-17(2,3)24-16(21)18-13-6-5-11(22-4)9-12(13)10-7-14(19)23-15(20)8-10/h5-6,9-10H,7-8H2,1-4H3,(H,18,21)
• InChI Key： ZAUCGTBOYLFXCG-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1C=C(C=CC=1NC(=O)OC(C)(C)C)OC)=O

Computed Properties

• Exact Mass: 335.13688739g/mol
• Monoisotopic Mass: 335.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.9Ų

Additional information on tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate

Introduction to tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate (CAS No. 2229488-10-0)

The compound tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate, identified by its CAS number 2229488-10-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of a dioxooxane moiety and a methoxyphenyl group makes it a particularly intriguing candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The dioxooxane ring, a seven-membered oxygen-containing heterocycle, is known for its stability and versatility in forming pharmacophores. Its incorporation into the molecular framework of tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate enhances its potential as an intermediate in the synthesis of novel therapeutic agents. This structural feature has been explored in various research endeavors, particularly in the development of compounds with anti-inflammatory and antimicrobial properties.

The methoxyphenyl group, on the other hand, contributes to the compound's lipophilicity and binding affinity to biological targets. This moiety is commonly found in many pharmacologically active molecules and has been shown to improve oral bioavailability and metabolic stability. The combination of these two functional groups in tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate suggests a multifaceted approach to drug design, potentially enabling the development of drugs with enhanced efficacy and reduced side effects.

In the context of current pharmaceutical research, there is a growing interest in molecules that can modulate enzyme activity through precise targeting. The carbamate functional group present in this compound is known to interact with various biological targets, including enzymes involved in metabolic pathways. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes, making them promising candidates for treating metabolic disorders and inflammatory conditions.

The synthesis of tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding interactions of this compound with potential biological targets. These studies utilize advanced algorithms to simulate the interactions at the atomic level, providing valuable insights into the compound's mechanism of action. Such computational approaches are increasingly integral to drug discovery pipelines, as they allow researchers to rapidly screen large libraries of compounds and identify promising candidates for further experimental validation.

The pharmacokinetic properties of tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption characteristics and moderate metabolic stability, which are desirable traits for any potential therapeutic agent.

In conclusion, tert-butyl N-2-(2,6-dioxooxan-4-yl)-4-methoxyphenylcarbamate (CAS No. 2229488-10-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.